molecular formula C11H13NO B8496005 2-Ethyl-6-methoxy-1H-indole

2-Ethyl-6-methoxy-1H-indole

Cat. No. B8496005
M. Wt: 175.23 g/mol
InChI Key: RYAQCNHJMANEED-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Ethyl-6-methoxy-1H-indole is a useful research compound. Its molecular formula is C11H13NO and its molecular weight is 175.23 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C11H13NO

Molecular Weight

175.23 g/mol

IUPAC Name

2-ethyl-6-methoxy-1H-indole

InChI

InChI=1S/C11H13NO/c1-3-9-6-8-4-5-10(13-2)7-11(8)12-9/h4-7,12H,3H2,1-2H3

InChI Key

RYAQCNHJMANEED-UHFFFAOYSA-N

Canonical SMILES

CCC1=CC2=C(N1)C=C(C=C2)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of [5-methoxy-2-(2-oxo-butyl)-phenyl]-carbamic acid t-butyl ester 73b (1.36 g, 4.65 mmole) in 10 ml THF was added 4 ml TFA. The reaction mixture was stirred at room temperature for 5 h, quenched with 50 ml H2O and extracted with EtOAc. The organic layer was dried over MgSO4 and concentrated. The residue was purified by flash column chromatography (10-15% EtOAc in hexane) to give pale yellow solid (1.36 g, 73%). 1H NMR (CDCl3) δ7.75 (1H, bs), 7.49 (1H, d, J=8.6 Hz), 6.81 (1H, s), 6.73 (1H, d, J=8.6 Hz), 3.83 (3H, s), 2.75 (2H, q, J=7.5 Hz), 1.32 (3H, t, J=7.5 Hz). ESIMS (MH+): 272.10.
Name
[5-methoxy-2-(2-oxo-butyl)-phenyl]-carbamic acid t-butyl ester
Quantity
1.36 g
Type
reactant
Reaction Step One
Name
Quantity
4 mL
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Yield
73%

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